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Compound of Interest

Compound Name: Isodihydrofutoquinol B

Cat. No.: B12390039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isodihydrofutoquinol B is a naturally occurring neolignan that has garnered scientific interest

due to its potential neuroprotective properties. This technical guide provides a comprehensive

overview of the discovery, isolation, and characterization of Isodihydrofutoquinol B, with a

focus on detailed experimental protocols and quantitative data. Additionally, it explores the

potential signaling pathways involved in its biological activity, offering valuable insights for

researchers in natural product chemistry and drug development.

Discovery and Natural Sources
Isodihydrofutoquinol B has been isolated from several species of the Piper genus, a

testament to the rich chemical diversity of this plant family. Initial discovery and subsequent

isolations have been reported from the following sources:

Piper kadsura(Choisy) Ohwi: The stems of this plant have been identified as a source of

Isodihydrofutoquinol B, where it co-occurs with other neolignans and amide alkaloids.[1][2]

Piper wightiiMiq.: Lignans and neolignans, including Isodihydrofutoquinol B, have been

isolated from the stems and fruits of this species.
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Piper schmidtiiHook.f.: The leaves and stems of this plant also contain

Isodihydrofutoquinol B.

Physicochemical Properties
A summary of the key physicochemical properties of Isodihydrofutoquinol B is presented in

the table below.

Property Value Reference

CAS Number 62499-71-2

Molecular Formula C₂₁H₂₄O₅

Molecular Weight 356.41 g/mol

Physical Description Oil

Purity ≥98% (Commercially available)

Experimental Protocols: Isolation and Purification
The following sections detail the experimental methodologies for the extraction, isolation, and

purification of Isodihydrofutoquinol B from its natural sources. The protocols are based on

published literature and represent standard techniques in natural product chemistry.

General Experimental Workflow
The isolation of Isodihydrofutoquinol B typically follows a multi-step process involving

extraction, fractionation, and chromatography. A generalized workflow is depicted in the

diagram below.
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Dried and Powdered Plant Material
(e.g., Stems of Piper kadsura)

Solvent Extraction
(e.g., 95% Ethanol)

Concentration
(Rotary Evaporation)

Solvent Partitioning
(e.g., Ethyl Acetate - Water)

Column Chromatography
(Silica Gel)

Crude Extract

Further Chromatographic Purification
(e.g., Sephadex LH-20, RP-HPLC)

Fractions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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